2-chloro-6-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide
• InChI: InChI=1S/C14H15ClFNO2/c15-10-5-4-6-11(16)12(10)13(18)17-9-14(19)7-2-1-3-8-14/h2,4-7,19H,1,3,8-9H2,(H,17,18)
• InChI Key: GTPGQQQROMASIL-UHFFFAOYSA-N
• Canonical SMILES: C1CC=CC(C1)(CNC(=O)C2=C(C=CC=C2Cl)F)O
• Molecular Formula: C14H15ClFNO2
• Molecular Weight: 283.72 g/mol

Description

2-chloro-6-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide is a chemical compound that has been extensively researched for its potential therapeutic applications. This compound has been shown to exhibit promising activity against various diseases, making it an important area of research in the field of medicinal chemistry.

Scientific Research Applications

Synthesis and Chemical Reactivity

Research into fluorinated compounds, such as benzamides, has shown significant interest due to their unique chemical properties and potential applications. For example, the synthesis of 2-Fluoro-1,4-benzoxazines and 2-Fluoro-1,4-benzoxazepin-5-ones through nucleophilic vinylic substitution reactions of gem-difluoroenamides highlights the versatility of fluorinated moieties in heterocyclic chemistry (Meiresonne et al., 2015). This research demonstrates the potential of fluorinated benzamide analogs in synthesizing complex heterocyclic structures, which are valuable in various chemical and pharmaceutical applications.

Biological Activity and Pharmaceutical Applications

The introduction of fluorine atoms into pharmaceutical compounds can significantly affect their biological activity, metabolic stability, and membrane permeability. For instance, fluorine-18-labeled benzamide analogues have been synthesized for imaging the sigma2 receptor status of solid tumors with positron emission tomography (PET), showcasing the diagnostic applications of fluorinated benzamides in oncology (Tu et al., 2007). Additionally, the development of fluorine-18-labeled 5-HT1A antagonists for brain imaging further exemplifies the role of fluorinated compounds in developing diagnostic tools for neurological conditions (Lang et al., 1999).

Antimicrobial and Antipathogenic Activity

The antimicrobial and antipathogenic activities of fluorinated benzamides and their derivatives have also been explored. For instance, new thiourea derivatives, including fluorinated benzamides, have shown significant activity against bacterial and fungal strains, suggesting their potential as novel antimicrobial agents (Limban et al., 2011). This research indicates the promising application of fluorinated benzamides in developing new antimicrobial and antipathogenic treatments.